Cas no 2137885-74-4 (4-[Cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic acid)

• Product Name: 4-[Cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic acid
• CAS No: 2137885-74-4
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5754306
• PubChem ID: 165832849
• Update Time: 2025-05-26

4-[Cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137885-74-4
• 4-[cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic acid
• EN300-738309
• 4-[Cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic acid

• Inchi： 1S/C10H13N3O2/c1-6-5-8(13(2)7-3-4-7)12-9(11-6)10(14)15/h5,7H,3-4H2,1-2H3,(H,14,15)
• InChI Key： PXIDTXWRDALTLV-UHFFFAOYSA-N
• SMILES： OC(C1=NC(C)=CC(=N1)N(C)C1CC1)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.3Ų

Additional information on 4-[Cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic acid

Introduction to 4-[Cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic Acid (CAS No. 2137885-74-4)

4-[Cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic acid, identified by its CAS number 2137885-74-4, is a significant compound in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a cyclopropylmethylamino substituent at the 4-position and a carboxylic acid group at the 2-position of the pyrimidine ring, which together contribute to its distinct chemical behavior and reactivity.

The structural motif of 4-[Cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic acid makes it a promising candidate for further exploration in medicinal chemistry. The cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity, while the methylamino moiety introduces basicity, which can be crucial for interactions with biological targets. These features have positioned this compound as a valuable scaffold for the design of novel therapeutic agents.

In recent years, there has been a growing interest in pyrimidine-based compounds due to their wide range of biological activities. Pyrimidines are fundamental heterocyclic structures that are integral to nucleic acids and serve as precursors for numerous bioactive molecules. Among these, 4-[Cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic acid has been studied for its potential in modulating various biological pathways. Its derivatives have shown promise in preclinical studies as inhibitors of enzymes involved in cancer metabolism and inflammation.

The synthesis of 4-[Cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the cyclopropylmethylamino group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate the formation of the desired carbon-nitrogen bonds. These methods ensure that the final product retains the integrity of its key structural features.

The pharmacological profile of 4-[Cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic acid has been investigated in several preclinical models. Studies have demonstrated its ability to interact with specific protein targets, leading to modulations in cellular signaling pathways. For instance, derivatives of this compound have been found to inhibit kinases that are overexpressed in certain types of cancer, thereby blocking tumor growth and proliferation. Additionally, its interaction with other enzymes involved in metabolic processes has been explored, suggesting potential applications in treating metabolic disorders.

The chemical properties of 4-[Cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic acid also make it a suitable candidate for structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can gain insights into how different functional groups influence its biological activity. This approach has been instrumental in identifying lead compounds that exhibit enhanced potency and selectivity. The carboxylic acid group at the 2-position provides a handle for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties.

In conclusion, 4-[Cyclopropyl(methyl)amino]-6-methylpyrimidine-2-carboxylic acid (CAS No. 2137885-74-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive scaffold for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing innovative therapeutic strategies for various diseases.